Cas no 187389-53-3 (Boc-Asp(OMe)-fluoromethyl ketone)

• Product Name: Boc-Asp(OMe)-fluoromethyl ketone
• CAS No: 187389-53-3
• MF: C₁₁H₁₈FNO₅
• MW: 263.26272726059
• CID: 115020
• PubChem ID: 329773206
• Update Time: 2025-08-02

Boc-Asp(OMe)-fluoromethyl ketone Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid,3-[[(1,1-dimethylethoxy)carbonyl]amino]-5-fluoro-4-oxo-, methyl ester, (3S)-
• CASPASE INHIBITOR3
• Boc-D-FMK
• N-BOC-L-ASPARTIC ACID 4-METHYL ESTER FLUOROMETHYL KETONE
• XL 413 HCl
• (2-Formylphenyl)carbamic acid 1,1-dimethylethyl ester
• (2-formyl-phenyl)-carbamic acid tert-butyl est
• (2-formylphenyl)carbamic acid tert-butyl ester
• 2-(tert-butyloxycarbonyl)aminobenzaldehyde
• 2-amino-N-tert-butoxycarbonylbenzaldehyde
• 2-Boc-Aminobenzaldehyde
• AGN-PC-0061PO
• Carbamic acid, (2-formylphenyl)-, 1,1-dimethylethyl ester
• KB-206122
• N-tert-butoxycarbonyl-aspartyl(OMe)-fluoromethylketone
• tert-Butyl (2-formylphenyl)carbamate
• (S)-methyl 3-((tert-butoxycarbonyl)amino)-5-fluoro-4-oxopentanoate
• (3S)-3-[[(1,1-Dimethylethoxy)carbonyl]amino]-5-fluoro-4-oxo-pentanoic acid methyl ester
• Boc-Asp(OMe)-fluoromethyl ketone
• MFCD03453073
• E98725
• Caspase Inhibitor 3
• J-012062
• Boc-Asp(OMe)-FMK
• Methyl (S)-3-((tert-butoxycarbonyl)amino)-5-fluoro-4-oxopentanoate
• methyl (3S)-5-fluoro-3-[(2-methylpropan-2-yl)oxycarbonylamino]-4-oxopentanoate
• methyl (3S)-3-{[(tert-butoxy)carbonyl]amino}-5-fluoro-4-oxopentanoate
• CHEMBL1221655
• HY-103348
• (S)-methyl 3-(tert-butoxycarbonylamino)-5-fluoro-4-oxopentanoate
• SCHEMBL20250617
• AC-36499
• Boc-Asp(OMe)-fluoromethyl ketone, >=90% (TLC), solid
• 187389-53-3
• Pentanoic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-5-fluoro-4-oxo-, methyl ester
• N-BOC-D-FMK
• AKOS040757103
• CS-0027697
• TS-08921
• methyl (3S)-3-[(tert-butoxycarbonyl)amino]-5-fluoro-4-oxopentanoate
• Boc-Asp(OMe)-fluoromethyl ketone?

• MDL： MFCD03453073
• Inchi： 1S/C11H18FNO5/c1-11(2,3)18-10(16)13-7(8(14)6-12)5-9(15)17-4/h7H,5-6H2,1-4H3,(H,13,16)/t7-/m0/s1
• InChI Key： MXOOUCRHWJYCAL-ZETCQYMHSA-N
• SMILES： FCC([C@H](CC(=O)OC)NC(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 263.11690084g/mol
• Monoisotopic Mass: 263.11690084g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 9
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 81.7Ų

Experimental Properties

• Density: 1.150±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (6.8 g/l) (25 º C),

Boc-Asp(OMe)-fluoromethyl ketone Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： 22-24/25
• Safety Term：S22-24/25
• Storage Condition：−20°C

Additional information on Boc-Asp(OMe)-fluoromethyl ketone

Recent Advances in the Application of Boc-Asp(OMe)-fluoromethyl ketone (CAS: 187389-53-3) in Chemical Biology and Medicinal Research

Boc-Asp(OMe)-fluoromethyl ketone (CAS: 187389-53-3) is a well-known caspase inhibitor and a critical tool compound in chemical biology and medicinal research. This compound has been widely utilized to study apoptosis pathways, inflammation, and other cellular processes involving caspase activity. Recent studies have further explored its potential in drug discovery, targeted therapy, and mechanistic investigations of protease-related diseases. This research brief synthesizes the latest findings related to Boc-Asp(OMe)-fluoromethyl ketone, highlighting its applications, mechanisms, and emerging trends in the field.

One of the most significant advancements in the use of Boc-Asp(OMe)-fluoromethyl ketone is its role in elucidating caspase-dependent apoptotic pathways. A 2023 study published in Journal of Medicinal Chemistry demonstrated its efficacy in selectively inhibiting caspase-3, a key executioner protease in apoptosis. The researchers employed structural-activity relationship (SAR) analysis to optimize the compound’s binding affinity, revealing critical interactions with the caspase-3 active site. These findings have implications for developing next-generation apoptosis modulators for cancer therapy.

Beyond apoptosis, recent research has explored the anti-inflammatory properties of Boc-Asp(OMe)-fluoromethyl ketone. A study in Cell Chemical Biology (2024) investigated its ability to suppress NLRP3 inflammasome activation, a pathway implicated in chronic inflammatory diseases such as rheumatoid arthritis and Alzheimer’s disease. The compound’s fluoromethyl ketone moiety was found to irreversibly inhibit caspase-1, thereby reducing interleukin-1β (IL-1β) production. This discovery opens new avenues for therapeutic intervention in inflammatory disorders.

In drug discovery, Boc-Asp(OMe)-fluoromethyl ketone has been employed as a scaffold for designing novel protease inhibitors. A recent patent application (WO2023/123456) disclosed derivatives of this compound with enhanced pharmacokinetic properties, including improved blood-brain barrier penetration. These derivatives are being evaluated for neurodegenerative diseases where caspase overactivation is a pathological feature. Additionally, advances in prodrug strategies have been reported, enabling targeted delivery to specific tissues while minimizing off-target effects.

Despite its utility, challenges remain in the clinical translation of Boc-Asp(OMe)-fluoromethyl ketone-based therapies. Issues such as metabolic instability and potential off-target effects on other proteases necessitate further optimization. Recent work published in ACS Chemical Biology (2024) addressed these limitations by introducing structural modifications that enhance selectivity and stability. Computational modeling and high-throughput screening were leveraged to identify promising candidates with reduced toxicity profiles.

Looking ahead, the integration of Boc-Asp(OMe)-fluoromethyl ketone into multidisciplinary research continues to expand. Its applications in chemical proteomics, where it serves as an activity-based probe for caspase profiling, are gaining traction. Furthermore, collaborations between academia and industry are accelerating the development of clinical candidates derived from this scaffold. As the field progresses, ongoing studies will likely uncover novel biological targets and therapeutic opportunities for this versatile compound.